3-[(1,3-Dimethylimidazolidin-2-ylidene)carbamoyl]-5-fluorosulfonyloxypyridine

• IUPAC Name: 3-[(1,3-dimethylimidazolidin-2-ylidene)carbamoyl]-5-fluorosulfonyloxypyridine
• InChI: InChI=1S/C11H13FN4O4S/c1-15-3-4-16(2)11(15)14-10(17)8-5-9(7-13-6-8)20-21(12,18)19/h5-7H,3-4H2,1-2H3
• InChI Key: GTXIYQWWZHCFPV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(C1=NC(=O)C2=CC(=CN=C2)OS(=O)(=O)F)C
• Molecular Formula: C11H13FN4O4S
• Molecular Weight: 316.31 g/mol
• CAS No.: 2418671-50-6

Description

The compound “3-[(1,3-Dimethylimidazolidin-2-ylidene)carbamoyl]-5-fluorosulfonyloxypyridine” is a complex organic molecule. It contains an imidazolidine ring, which is a type of heterocycle. The imidazolidine ring in this compound is substituted with a dimethyl group and a carbamoyl group. The molecule also contains a pyridine ring, which is another type of heterocycle, substituted with a fluorosulfonyloxy group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazolidine and pyridine rings, as well as the various substituents. The presence of nitrogen, oxygen, sulfur, and fluorine atoms would likely result in a highly polar molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the carbamoyl group could potentially undergo hydrolysis, and the fluorosulfonyloxy group could potentially undergo nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its polarity would likely result in high solubility in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets.

Future Directions

The study of this compound could potentially contribute to various fields, depending on its properties and applications. For example, if it shows promising biological activity, it could be further studied as a potential drug.